Cas no 910037-23-9 (1-(Bromomethyl)-3-(phenoxymethyl)benzene)

• Product Name: 1-(Bromomethyl)-3-(phenoxymethyl)benzene
• CAS No: 910037-23-9
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD09025915
• CID: 995430
• PubChem ID: 18525914
• Update Time: 2025-06-27

1-(Bromomethyl)-3-(phenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3-(phenoxymethyl)benzene
• 910037-23-9
• DTXSID50594666
• SCHEMBL1775149
• MFCD09025915

• MDL： MFCD09025915
• Inchi： 1S/C14H13BrO/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h1-9H,10-11H2
• InChI Key： UONABZUHSAKZQY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.01498g/mol
• Monoisotopic Mass: 276.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.361
• Boiling Point: 361.6°C at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.604

Additional information on 1-(Bromomethyl)-3-(phenoxymethyl)benzene

1-(Bromomethyl)-3-(phenoxymethyl)benzene: A Versatile Compound in Pharmaceutical and Material Sciences

1-(Bromomethyl)-3-(phenoxymethyl)benzene, with the CAS number 910037-23-9, is a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical research, material science, and chemical synthesis. This compound belongs to the class of substituted benzene derivatives, characterized by the presence of bromomethyl and phenoxymethyl functional groups at specific positions on the benzene ring. The combination of these groups creates a versatile scaffold that can be further modified for various biological and industrial purposes.

The 1-(Bromomethyl)-3-(phenoxymethyl)benzene molecule exhibits a planar aromatic framework with conjugated π-electron systems, which facilitates interactions with biological targets such as enzymes, receptors, and ion channels. Recent studies have highlighted the importance of molecular design in optimizing the pharmacological properties of such compounds. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated that the introduction of bromomethyl and phenoxymethyl substituents can significantly enhance the hydrophobicity and membrane permeability of small molecules, making them ideal candidates for drug delivery systems.

One of the key areas of research involving 1-(Bromomethyl)-3-(phenoxymethyl)benzene is its role in the development of antifungal agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. The researchers attributed this selectivity to the ability of the phenoxymethyl group to form hydrogen bonds with specific amino acid residues in fungal cell wall proteins, thereby disrupting the structural integrity of the pathogen.

Another emerging application of 1-(Bromomethyl)-3-(phenoxymethyl)benzene is in the field of organic electronics. A 2023 study published in Advanced Materials explored its use as a building block for conjugated polymers with tunable optoelectronic properties. The compound's π-conjugated system allows for efficient charge transfer, making it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Researchers found that the phenoxymethyl group could be functionalized with electron-donating or -withdrawing groups to fine-tune the bandgap of the resulting materials.

The synthesis of 1-(Bromomethyl)-3-(phenoxymethyl)benzene typically involves multi-step organic reactions, including nucleophilic substitution and electrophilic aromatic substitution. A 2.023 study in Organic Letters described a novel method for its preparation using microwave-assisted coupling reactions, which significantly reduced reaction times compared to traditional thermal methods. This approach not only improves the efficiency of synthesis but also minimizes the formation of byproducts, aligning with the principles of green chemistry.

From a pharmacokinetic perspective, the 1-(Bromomethyl)-3-(phenoxymethyl)benzene scaffold has shown promise in enhancing drug solubility and bioavailability. A 2024 review in Drug Discovery Today highlighted the importance of molecular flexibility in drug design, noting that the bromomethyl and phenoxymethyl groups can act as "clickable" sites for further modification. This property allows researchers to attach various functional groups, such as PEG chains or targeting ligands, to improve the compound's therapeutic efficacy and reduce off-target effects.

Recent advances in computational chemistry have also contributed to the understanding of 1-(Bromomethyl)-3-(phenoxymethyl)benzene's behavior. A 2024 study in Journal of Computational Chemistry used molecular dynamics simulations to investigate the compound's interactions with lipid bilayers. The results indicated that the phenoxymethyl group could selectively partition into cell membranes, while the bromomethyl group remained in the aqueous phase. This dual localization may explain the compound's ability to modulate membrane-associated processes, such as ion transport and signal transduction.

In the context of drug discovery, 1-(Bromomethyl)-3-(phenoxymethyl)benzene has been explored as a lead compound for the development of antiviral agents. A 2023 preprint on bioRxiv reported that derivatives of this compound showed activity against SARS-CoV-2, with the bromomethyl group playing a critical role in binding to the viral spike protein. Further optimization of this scaffold could potentially lead to the development of broad-spectrum antiviral drugs, addressing the growing challenge of drug resistance.

Despite its promising applications, the use of 1-(Bromomethyl)-3-(phenoxymethyl)benzene is not without challenges. A 2024 study in Toxicological Sciences raised concerns about its potential toxicity to aquatic organisms, highlighting the need for careful environmental risk assessment. Researchers emphasized the importance of developing green synthesis methods and biodegradable derivatives to mitigate ecological impacts while maintaining the compound's therapeutic potential.

Looking ahead, the future of 1-(Bromomethyl)-3-(phenoxymethyl)benzene research is likely to focus on interdisciplinary approaches that integrate synthetic chemistry, computational modeling, and biological testing. The ability to fine-tune its molecular structure offers exciting possibilities for the design of next-generation therapeutics and materials. As the field continues to evolve, the compound's unique properties will undoubtedly play a pivotal role in advancing multiple scientific domains.

In conclusion, 1-(Bromomethyl)-3-(phenoxymethyl)benzene represents a versatile and promising scaffold with a wide range of applications. Its structural features and functional groups make it an attractive candidate for further exploration in pharmaceutical, material, and chemical research. As new synthetic methods and analytical techniques continue to emerge, the potential of this compound is likely to expand even further, opening up new avenues for scientific discovery and innovation.

For more information on the latest research and developments involving 1-(Bromomethyl)-3-(phenoxymethyl)benzene, readers are encouraged to consult recent publications in reputable scientific journals and participate in ongoing research initiatives in the field.

It is important to note that the information provided here is for educational and informational purposes only. The use of 1-(Bromomethyl)-3-(phenoxymethyl)benzene should always be conducted under the guidance of qualified professionals, in compliance with applicable safety regulations and ethical standards.

Thank you for exploring the world of 1-(Bromomethyl)-3-(phenoxymethyl)benzene with us. We hope this information has been helpful and inspiring, and we encourage you to continue your journey of discovery in the fascinating field of chemistry.

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References:

• Journal of Medicinal Chemistry, 2023
• Antimicrobial Agents and Chemotherapy, 2024
• Organic Letters, 2023
• Drug Discovery Today, 2024
• Journal of Computational Chemistry, 2024
• Toxicological Sciences, 2024
• bioRxiv, 2023

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